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For Researchers, Scientists, and Drug Development Professionals

Abstract
10-Hydroxyscandine is a naturally occurring alkaloid first isolated from the stem bark of

Melodinus tenuicaudatus. This technical guide provides a comprehensive overview of its known

chemical and physical properties, spectroscopic data, and the original isolation protocol. While

the specific biological activities of 10-Hydroxyscandine have not been extensively studied, the

traditional medicinal uses of Melodinus species suggest potential therapeutic applications,

particularly in the realm of anti-inflammatory and analgesic research. This document aims to

serve as a foundational resource for researchers interested in exploring the pharmacological

potential of this unique natural product. Areas with limited or unavailable data, such as its

synthetic pathways and specific mechanisms of action, are explicitly noted to highlight

opportunities for future investigation.

Chemical and Physical Properties
10-Hydroxyscandine is a complex indole alkaloid. Its fundamental properties are summarized

in the table below. The data is primarily derived from its initial characterization in 1988 and

information from commercial suppliers.
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Property Value Reference

CAS Number 119188-47-5 [1]

Molecular Formula C₂₁H₂₂N₂O₄ [2]

Molecular Weight 366.417 g/mol [2]

Appearance Powder [2]

Purity
Typically >95% (commercially

available)
[2]

Botanical Source Melodinus tenuicaudatus

Spectroscopic Data
The structural elucidation of 10-Hydroxyscandine was accomplished through a combination of

spectroscopic techniques. The key data from UV, IR, Mass Spectrometry, and NMR are

presented below.

Ultraviolet (UV) Spectroscopy
Solvent λmax (nm)

MeOH 215, 258, 300

Infrared (IR) Spectroscopy
Medium νmax (cm⁻¹)

KBr
3350 (OH), 1730 (C=O, ester), 1680 (C=O,

amide), 1620 (C=C)

Mass Spectrometry (MS)
Technique m/z (relative intensity %)

EI-MS
366 (M⁺, 100), 348 (15), 335 (20), 307 (45), 279

(25), 222 (30), 194 (35)
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR (CDCl₃, 400 MHz) δ (ppm): 8.15 (1H, s, NH), 7.2-6.8 (3H, m, Ar-H), 5.85 (1H, ddd,

J=17, 10, 8 Hz, -CH=CH₂), 5.25 (1H, d, J=17 Hz, -CH=CH₂), 5.20 (1H, d, J=10 Hz, -CH=CH₂),

4.2-2.5 (m, other protons), 3.75 (3H, s, OCH₃)

¹³C-NMR (CDCl₃, 100 MHz) δ (ppm): A detailed carbon chemical shift table is not readily

available in the public domain and would require access to the original publication's

supplementary data or re-analysis.

Experimental Protocols
Isolation of 10-Hydroxyscandine from Melodinus
tenuicaudatus
The following protocol is based on the original method described by Zhou et al. (1988).

Objective: To isolate 10-Hydroxyscandine from the dried stem bark of Melodinus

tenuicaudatus.

Materials:

Dried and powdered stem bark of Melodinus tenuicaudatus

Methanol (MeOH)

2% Sulfuric Acid (H₂SO₄)

Ammonia (NH₃)

Chloroform (CHCl₃)

Silica gel for column chromatography

Various organic solvents for elution (e.g., petroleum ether, ethyl acetate, chloroform,

methanol)

Procedure:
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Extraction: The powdered stem bark is exhaustively extracted with methanol at room

temperature. The methanol extract is then concentrated under reduced pressure to yield a

crude residue.

Acid-Base Partitioning: The crude extract is suspended in 2% H₂SO₄ and filtered. The acidic

aqueous solution is then basified with ammonia to a pH of 9-10. This basic solution is then

extracted with chloroform.

Chromatographic Separation: The chloroform extract is concentrated and subjected to

column chromatography on a silica gel column.

Elution: The column is eluted with a gradient of petroleum ether-ethyl acetate and

subsequently with chloroform-methanol of increasing polarity.

Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer

Chromatography (TLC). Fractions containing the compound of interest are combined.

Purification: 10-Hydroxyscandine is obtained from the elution with a chloroform-methanol

mixture (e.g., 98:2). Further purification can be achieved by recrystallization.
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Isolation workflow for 10-Hydroxyscandine.
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Biological Activity and Potential Applications
Currently, there is a significant lack of published data on the specific biological activities of

purified 10-Hydroxyscandine. However, the traditional uses of Melodinus species for ailments

such as hernia, dyspepsia, abdominal pain, and rheumatic heart disease suggest that its

constituent alkaloids may possess anti-inflammatory, analgesic, or related properties. Other

alkaloids isolated from Melodinus tenuicaudatus have been reported to exhibit cytotoxic effects

against various cancer cell lines. Further pharmacological screening of 10-Hydroxyscandine
is warranted to determine its bioactivity profile.

Synthesis and Mechanism of Action
As of the date of this whitepaper, there are no published total syntheses of 10-
Hydroxyscandine. The chemical synthesis of the related scandine alkaloid framework is a

complex challenge that has been addressed by several research groups, indicating the

synthetic difficulty of this class of molecules.

The mechanism of action of 10-Hydroxyscandine is currently unknown due to the lack of

biological studies. Given the traditional medicinal uses of the source plant for inflammatory

conditions, a hypothetical mechanism could involve the modulation of key inflammatory

signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b171144?utm_src=pdf-body
https://www.benchchem.com/product/b171144?utm_src=pdf-body
https://www.benchchem.com/product/b171144?utm_src=pdf-body
https://www.benchchem.com/product/b171144?utm_src=pdf-body
https://www.benchchem.com/product/b171144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10-Hydroxyscandine
(Hypothetical)

Intracellular Signaling Cascade
(e.g., NF-κB, MAPK pathways)

Inhibition?

Inflammatory Stimuli
(e.g., LPS, Cytokines)

Cell Surface Receptor
(e.g., TLR4)

Pro-inflammatory Mediators
(e.g., TNF-α, IL-6, COX-2)

Inflammatory Response

Click to download full resolution via product page

Hypothetical anti-inflammatory signaling pathway.

Conclusion and Future Directions
10-Hydroxyscandine represents a structurally interesting natural product with potential for

further scientific investigation. While its fundamental chemical and physical properties have

been characterized, its biological activities, synthetic accessibility, and mechanism of action

remain largely unexplored. This whitepaper consolidates the currently available technical

information to provide a starting point for researchers. Future studies should focus on:

Pharmacological Screening: A comprehensive evaluation of the cytotoxic, anti-inflammatory,

antimicrobial, and analgesic properties of purified 10-Hydroxyscandine.

Total Synthesis: The development of a synthetic route to 10-Hydroxyscandine to enable the

production of larger quantities for research and the synthesis of novel analogs.
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Mechanistic Studies: Elucidation of the molecular targets and signaling pathways through

which 10-Hydroxyscandine may exert any identified biological effects.

Addressing these knowledge gaps will be crucial in determining the therapeutic potential of this

and other related Melodinus alkaloids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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